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Compound of Interest

Compound Name: I-Menthyl lactate

Cat. No.: B1212839

For Researchers, Scientists, and Drug Development Professionals

Introduction

I-Menthyl lactate, an ester of -menthol and I-lactic acid, is a widely utilized compound in the
pharmaceutical, cosmetic, and food industries.[1][2] Renowned for its characteristic cooling
sensation, which is milder and longer-lasting than that of menthol, it serves as a key excipient
and sensory agent.[2] Its favorable safety profile and low volatility make it a preferred
alternative to menthol in a variety of topical and oral formulations. This technical guide provides
an in-depth analysis of the chemical properties and structural attributes of I-menthyl lactate,
supported by detailed experimental protocols and visual diagrams to facilitate a comprehensive
understanding for research, development, and quality control applications.

Chemical and Physical Properties

The physicochemical properties of I-Menthyl lactate are summarized in the table below. These
properties are crucial for its handling, formulation, and application.
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Property Value References
Molecular Formula C13H2403 [2][3]
Molecular Weight 228.33 g/mol [21[31[4]
Appearance WTi(;e to off-white crystalline e

soli

Weak, minty, reminiscent of
Odor _ [1][3]
tobacco and chamomile

Melting Point 40-47 °C [516][7]

Boiling Point 142 °C at 5 mmHg [61[7]

Slightly soluble in water;
Solubility Soluble in ethanol, oils, and [2][3][6]

other organic solvents.

Optical Rotation, [a]2°/D -81° (c=5 in ethanol) [7]

CAS Number 59259-38-0 [1][5]

Chemical Structure and Stereochemistry

I-Menthyl lactate is formally named [(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl] (S)-2-
hydroxypropanoate.[8] The molecule possesses four chiral centers, leading to the possibility of
sixteen stereoisomers.[3] The specific stereochemistry, derived from the naturally occurring I-
menthol and I-lactic acid, is critical to its distinct cooling properties.[3]

The structural formula of I-Menthyl lactate is presented below:
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Caption: Chemical structure of I-Menthyl lactate.
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The stereochemistry of the menthone and lactate moieties is crucial for the molecule's
biological activity. The specific arrangement of substituents on the cyclohexane ring and the
chiral center of the lactate group dictates the cooling sensation's intensity and duration.

Experimental Protocols
Synthesis of I-Menthyl Lactate via Fischer Esterification

The synthesis of I-menthyl lactate is typically achieved through the Fischer esterification of |-
menthol with I-lactic acid. A representative experimental protocol is detailed below.
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Caption: Experimental workflow for the synthesis of I-Menthyl lactate.
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Methodology:

» Reaction Setup: A round-bottom flask is equipped with a Dean-Stark apparatus, a reflux
condenser, and a magnetic stirrer.

o Charging Reactants: The flask is charged with I-menthol, I-lactic acid (typically in excess),
and an appropriate solvent for azeotropic water removal, such as toluene.

o Catalysis: A catalytic amount of a strong acid, such as sulfuric acid, is added to the mixture.

« Esterification: The mixture is heated to reflux. The water produced during the esterification is
removed azeotropically and collected in the Dean-Stark trap.

o Reaction Monitoring: The progress of the reaction is monitored by gas chromatography (GC)
to determine the consumption of I-menthol.

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The organic
layer is washed sequentially with a saturated aqueous solution of sodium bicarbonate to
neutralize the acid catalyst, and then with brine.

« |solation: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent
is removed under reduced pressure.

 Purification: The crude product is purified by vacuum distillation to yield pure I-menthyl
lactate.

Characterization Protocols

Apparatus: Digital melting point apparatus.
Procedure:

o A small amount of finely powdered, dry I-menthyl lactate is packed into a capillary tube to a
height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.
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e The sample is heated at a rapid rate to a temperature approximately 10-15°C below the
expected melting point.

e The heating rate is then reduced to 1-2°C per minute.

e The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes a clear liquid are recorded as the melting point range.

Apparatus: Vacuum distillation setup.

Procedure:

o Asample of I-menthyl lactate is placed in the distillation flask.

e The system is evacuated to the desired pressure (e.g., 5 mmHg).
e The sample is heated gradually.

e The temperature at which the liquid boils and the vapor condenses on the thermometer bulb
is recorded as the boiling point at that pressure.

Apparatus: Test tubes, vortex mixer.
Procedure:

e To a test tube containing a known volume (e.g., 1 mL) of the solvent (e.g., water, ethanol), a
small, pre-weighed amount of I-menthyl lactate is added.

e The mixture is agitated vigorously using a vortex mixer for a set period (e.g., 1 minute).
e The mixture is visually inspected for the presence of undissolved solid.

« If the solid has dissolved completely, further aliquots of I-menthyl lactate are added until
saturation is reached. The solubility is then expressed qualitatively (e.g., slightly soluble) or
quantitatively (e.g., in mg/mL).

Apparatus: Polarimeter.
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Procedure:

A solution of I-menthyl lactate of a known concentration (c) is prepared in a suitable solvent
(e.g., ethanaol).

e The polarimeter cell of a known path length (1) is filled with the solvent, and a blank reading
is taken.

e The cell is then rinsed and filled with the I-menthyl lactate solution.

o The optical rotation (a) of the solution is measured at a specific temperature (T) and
wavelength (A, typically the sodium D-line at 589 nm).

e The specific rotation [a] is calculated using the formula: [a] = a/ (I * ¢).

Spectroscopic and Chromatographic Analysis

The structural elucidation and purity assessment of I-menthyl lactate are routinely performed
using a combination of spectroscopic and chromatographic techniques.
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Caption: Analytical workflow for the characterization of I-Menthyl lactate.
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e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are instrumental in
confirming the carbon-hydrogen framework of the molecule, including the stereochemical
arrangement of the substituents on the cyclohexane ring.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis is used to identify the key
functional groups present in I-menthyl lactate, notably the hydroxyl (-OH) and ester
carbonyl (C=0) stretches.

e Mass Spectrometry (MS): MS provides information on the molecular weight of the compound
and its fragmentation pattern, which can be used for structural confirmation.

o Gas Chromatography (GC): GC is a powerful technique for assessing the purity of I-menthyl
lactate and for monitoring the progress of its synthesis.

Conclusion

This technical guide has provided a detailed overview of the chemical properties and structure
of I-menthyl lactate. The tabulated data, coupled with the comprehensive experimental
protocols and illustrative diagrams, offer a valuable resource for researchers, scientists, and
drug development professionals. A thorough understanding of these fundamental
characteristics is essential for the effective and safe application of I-menthyl lactate in its
various industrial uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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